1-(1,3-Dioxobutyl)pyrrolidine

• CAS No.: 41153-96-2
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 1-pyrrolidin-1-ylbutane-1,3-dione
• InChI: InChI=1S/C8H13NO2/c1-7(10)6-8(11)9-4-2-3-5-9/h2-6H2,1H3
• InChI Key: GOHRQEHMWBECSS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)N1CCCC1

Description

1-(1,3-Dioxobutyl)pyrrolidine is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

9 ml (0.05 mol) of diketene-acetone adduct and a solution of 4.2 ml (0.05 mol) of pyrrolidine in 20 ml of toluene were treated as described in preparation 7. The solvent was removed in vacuo and the residue was purified by chromatography on silica gel (EtOAc/MeOH 0%→1%) yielding 7.6 g of the title compound as a dark oil.

Synthesis routes and methods II

Procedure details

A solution of 21 ml (0.25 mol) of pyrrolidine in 50 ml tetrahydrofuran was added dropwise to a solution of 20 g of diketene (0.24 mol) in 200 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue was purified by column chromatography. This gave 29.9 g (0.19 mol, 81% yield) of an oil.